Cas no 2580254-60-8 (1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2580254-60-8
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5963981
• PubChem ID: 165440494
• Update Time: 2025-10-29

1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(1r,3r)-3-aminocyclobutyl]methyl}-1H-1,2,3-triazole-4-carboxylic acid
• 2137639-00-8
• EN300-373265
• 2580254-60-8
• EN300-7461453
• 1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C8H12N4O2/c9-6-1-5(2-6)3-12-4-7(8(13)14)10-11-12/h4-6H,1-3,9H2,(H,13,14)
• InChI Key： IETBPLVFXRPBPK-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2CC(C2)N)N=N1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 94Ų

Additional information on 1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2580254-60-8)

The compound 1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2580254-60-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a cyclobutyl ring and a 1,2,3-triazole core, make it a valuable scaffold for designing novel therapeutics. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in the development of targeted therapies.

In recent years, the demand for heterocyclic compounds like 1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid has surged due to their versatility in addressing unmet medical needs. The 1,2,3-triazole moiety, in particular, is known for its stability and ability to participate in hydrogen bonding, which enhances its binding affinity to biological targets. This has led to increased interest in its use for enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial research databases.

The synthesis of CAS No. 2580254-60-8 often involves click chemistry methodologies, a hot topic in modern organic synthesis. This approach is favored for its high yield, mild reaction conditions, and compatibility with diverse functional groups. The 3-aminocyclobutyl segment further adds to the molecule's rigidity, a property highly sought after in drug design to improve pharmacokinetic profiles. Such features align with current trends in fragment-based drug discovery, a frequently queried term in AI-driven literature searches.

From an analytical perspective, 1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid exhibits distinct spectroscopic signatures, making it identifiable via NMR and mass spectrometry. These techniques are critical for quality control in pharmaceutical manufacturing, another area of high user interest. The compound's carboxylic acid functionality also allows for further derivatization, enabling the creation of prodrugs or bioconjugates, which are trending topics in precision medicine forums.

Beyond its pharmaceutical potential, this compound is also explored in material science for designing smart polymers and coordination complexes. Its ability to form stable chelates with metals has sparked investigations into its use in catalysis and sensing applications. These interdisciplinary applications resonate with search engine queries combining organic synthesis with advanced materials, reflecting broader scientific curiosity.

In conclusion, 1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2580254-60-8) represents a multifaceted compound with wide-ranging implications across chemistry and biology. Its structural uniqueness and functional adaptability position it as a key player in ongoing research efforts, particularly in areas like targeted drug delivery and molecular recognition—topics dominating scholarly discussions and search trends alike.